1-Diethoxyphosphorylethanamine
Overview
Description
1-Diethoxyphosphorylethanamine, also known as DEP, is an organic compound that has been used in a variety of scientific research applications. It is a small molecule that consists of an amine group and a phosphoryl group bonded to an ethanamine backbone. DEP is a useful reagent in organic synthesis, as it can be used to form a variety of different compounds. Additionally, it has been studied for its potential biochemical and physiological effects, as well as its potential applications in laboratory experiments.
Scientific Research Applications
1-Diethoxyphosphorylethanamine has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as it can be used to form a variety of different compounds. Additionally, it has been studied for its potential biochemical and physiological effects, as well as its potential applications in laboratory experiments. For example, 1-Diethoxyphosphorylethanamine has been used as an inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission in the brain. Additionally, 1-Diethoxyphosphorylethanamine has been studied for its potential use in the treatment of Alzheimer’s disease and other neurological disorders.
Mechanism of Action
The exact mechanism of action of 1-Diethoxyphosphorylethanamine is not yet fully understood. However, it is believed that 1-Diethoxyphosphorylethanamine acts as an inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission in the brain. By inhibiting the enzyme, 1-Diethoxyphosphorylethanamine may be able to increase the levels of acetylcholine in the brain, which could potentially lead to improved cognitive function. Additionally, 1-Diethoxyphosphorylethanamine has been studied for its potential use in the treatment of Alzheimer’s disease and other neurological disorders.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-Diethoxyphosphorylethanamine are not yet fully understood. However, it is believed that 1-Diethoxyphosphorylethanamine may have a variety of effects on the body. For example, 1-Diethoxyphosphorylethanamine has been studied for its potential use in the treatment of Alzheimer’s disease and other neurological disorders. Additionally, 1-Diethoxyphosphorylethanamine has been studied for its potential effects on the immune system, as it may be able to modulate the production of cytokines and other inflammatory mediators. Finally, 1-Diethoxyphosphorylethanamine has been studied for its potential effects on the cardiovascular system, as it may be able to modulate the production of nitric oxide and other vasodilators.
Advantages and Limitations for Lab Experiments
There are a variety of advantages and limitations associated with the use of 1-Diethoxyphosphorylethanamine in laboratory experiments. One of the main advantages of 1-Diethoxyphosphorylethanamine is that it can be used in a variety of different experiments, as it can be used to form a variety of different compounds. Additionally, 1-Diethoxyphosphorylethanamine is relatively inexpensive and easy to obtain, which makes it a cost-effective reagent for laboratory experiments. However, there are also some limitations associated with the use of 1-Diethoxyphosphorylethanamine in laboratory experiments. For example, 1-Diethoxyphosphorylethanamine is a relatively unstable compound, which can lead to unwanted side reactions in some experiments. Additionally, 1-Diethoxyphosphorylethanamine can be toxic in large doses, so it is important to use it with caution.
Future Directions
There are a variety of possible future directions for the study of 1-Diethoxyphosphorylethanamine. For example, further research could be conducted to better understand the biochemical and physiological effects of 1-Diethoxyphosphorylethanamine. Additionally, further research could be conducted to better understand the potential applications of 1-Diethoxyphosphorylethanamine in the treatment of neurological disorders, such as Alzheimer’s disease. Finally, further research could be conducted to better understand the potential effects of 1-Diethoxyphosphorylethanamine on the cardiovascular system, as well as its potential use as an anti-inflammatory agent.
properties
IUPAC Name |
1-diethoxyphosphorylethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H16NO3P/c1-4-9-11(8,6(3)7)10-5-2/h6H,4-5,7H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SQAAQHWGIOAIST-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOP(=O)(C(C)N)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H16NO3P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00408805 |
Source
|
| Record name | Phosphonic acid, (1-aminoethyl)-, diethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00408805 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Diethoxyphosphorylethanamine | |
CAS RN |
54788-35-1 |
Source
|
| Record name | Phosphonic acid, (1-aminoethyl)-, diethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00408805 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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